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Compound of Interest

Compound Name: P,P'-dde

Cat. No.: B1669914 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for the handling and disposal of

p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE). Adherence to these protocols is mandatory

to ensure the safety of all researchers, scientists, and drug development professionals and to

maintain compliance with regulatory standards.

p,p'-DDE is a persistent metabolite of the organochlorine pesticide DDT.[1][2] It is recognized

as a toxic substance that is suspected of causing cancer and may cause damage to organs

through prolonged or repeated exposure. The Environmental Protection Agency (EPA) has

classified p,p'-DDE as a Group B2, probable human carcinogen.[2] Acute exposure can lead to

central nervous system effects such as headaches, nausea, and convulsions.[2] Therefore,

meticulous planning and execution of all procedures involving this compound are of paramount

importance.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for p,p'-DDE.
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Property Value Reference

CAS Number 72-55-9

Molecular Formula C₁₄H₈Cl₄

Molecular Weight 318.03 g/mol

Appearance
White crystalline solid or white

powder

Melting Point 190 to 194°F (88 to 90°C)

Boiling Point
601.7°F at 760 mmHg

(316.5°C)

Water Solubility < 0.1 mg/mL at 72°F

Oral Cancer Slope Factor 0.34 (mg/kg/d)⁻¹

EPA Carcinogenicity

Classification

Group B2 (Probable Human

Carcinogen)

Operational Plan: Step-by-Step Handling of p,p'-DDE
This section details the necessary precautions and procedures for safely handling p,p'-DDE in

a laboratory setting.

Pre-Handling Preparations
Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantity of p,p'-DDE to be used and the potential for exposure.

Designated Area: Designate a specific, well-ventilated area for handling p,p'-DDE, preferably

within a chemical fume hood.

Personal Protective Equipment (PPE) Inspection: Before entering the designated handling

area, inspect all PPE for integrity. A recommended PPE ensemble includes:

Eye and Face Protection: Safety glasses with side shields or chemical splash goggles. A

face shield is recommended if there is a splash hazard.
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Hand Protection: Chemical-resistant gloves (e.g., Nitrile).

Body Protection: A laboratory coat or chemical-resistant suit.

Respiratory Protection: While not always required for small quantities handled in a fume

hood, a NIOSH-approved respirator may be necessary if there is a risk of aerosolization or

if handling larger quantities.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested. Have a spill kit appropriate for solid chemical

spills readily available.

Handling Procedure
Weighing and Transfer:

Handle p,p'-DDE as a solid to minimize the risk of inhalation.

If weighing is necessary, do so within a chemical fume hood or a balance enclosure to

contain any airborne particles.

Use appropriate tools (e.g., spatulas) for transfers to prevent contamination.

Solution Preparation:

If preparing a solution, add the solid p,p'-DDE to the solvent slowly to avoid splashing.

Keep containers covered as much as possible during the process.

General Handling:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the designated handling area.

Wash hands thoroughly with soap and water after handling p,p'-DDE, even if gloves were

worn.
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Post-Handling Decontamination
Equipment: Decontaminate all non-disposable equipment that has come into contact with

p,p'-DDE using a suitable solvent (e.g., ethanol) followed by a thorough wash with soap and

water.

Work Surfaces: Clean and decontaminate all work surfaces within the designated area.

PPE Removal: Remove PPE in a manner that avoids contaminating yourself and the

surrounding area. Dispose of single-use PPE as hazardous waste.

Disposal Plan: Managing p,p'-DDE Waste
Proper disposal of p,p'-DDE and associated contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Hazardous Waste Identification: All p,p'-DDE waste, including unused product, contaminated

lab supplies (e.g., gloves, pipette tips, paper towels), and empty containers, must be treated

as hazardous waste.

Waste Containers:

Use designated, leak-proof, and clearly labeled hazardous waste containers.

The label should include the words "Hazardous Waste," the chemical name (p,p'-

Dichlorodiphenyldichloroethylene), and the associated hazards (e.g., Toxic, Carcinogen).

Segregation: Do not mix p,p'-DDE waste with other waste streams unless specifically

instructed to do so by your institution's environmental health and safety (EHS) department.

Storage of Hazardous Waste
Storage Area: Store hazardous waste containers in a designated, secure, and well-ventilated

area away from incompatible materials.
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Container Management: Keep waste containers closed at all times, except when adding

waste.

Final Disposal
Licensed Disposal Vendor: Arrange for the collection and disposal of p,p'-DDE waste

through a licensed hazardous waste disposal company.

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

federal regulations. Consult with your institution's EHS department for specific guidance and

procedures.

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the operational and disposal plan for

handling p,p'-DDE.
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Caption: Workflow for the safe handling and disposal of p,p'-DDE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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